Cas no 2172584-98-2 (2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172584-98-2
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 6179148
• PubChem ID: 165604780
• Update Time: 2025-05-26

2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide
• 2-{1-[3-(dimethylamino)propyl]-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide
• 2172584-98-2
• EN300-1597404

• Inchi： 1S/C11H21N5O/c1-4-10-9(8-11(12)17)13-14-16(10)7-5-6-15(2)3/h4-8H2,1-3H3,(H2,12,17)
• InChI Key： UUTNYBYWOUTNLS-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CC)N(CCCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide

Introduction to Compound with CAS No. 2172584-98-2 and Product Name: 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide

The compound identified by the CAS number 2172584-98-2 and the product name 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups within its molecular framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

At the core of this compound's structure lies a triazole ring, a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of the 1H-1,2,3-triazol-4-yl moiety not only contributes to the molecule's stability but also enhances its binding affinity to biological targets. This is particularly relevant in the context of developing new therapeutic agents where target specificity is paramount.

The acetamide functional group at the C-terminal end of the molecule introduces a polar characteristic, which can influence solubility and metabolic stability. This feature is critical in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted (ADME) within the body. The balance between hydrophobic and hydrophilic properties often determines a drug's efficacy and safety profile.

One of the most intriguing aspects of this compound is its potential as a scaffold for further derivatization. The combination of the dimethylamino group and the ethyl substituent on the triazole ring creates a rich chemical environment that can be modified to optimize pharmacological properties. Researchers have been exploring various derivatives of this compound to enhance its bioactivity and reduce potential side effects.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. These studies suggest that molecules incorporating triazole rings exhibit enhanced binding affinity to enzymes and receptors involved in various disease pathways. For instance, triazole derivatives have shown promise in inhibiting enzymes associated with inflammation and cancer progression. The compound in question (2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide) aligns with this trend, making it a valuable candidate for further investigation.

The dimethylamino group is another key feature that contributes to the compound's pharmacological potential. This amine moiety can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, it can influence solubility and metabolic stability, which are critical factors in drug development. The presence of this group suggests that the compound may exhibit both central nervous system (CNS) penetration capabilities and favorable pharmacokinetic properties.

In terms of synthesis, this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to construct intricate molecular frameworks efficiently. This has opened up new avenues for drug discovery and development.

The field of Medicinal Chemistry has seen significant advancements due to the development of novel scaffolds like this one. These scaffolds serve as starting points for designing molecules with improved pharmacological profiles. By modifying specific functional groups or introducing new ones, researchers can fine-tune bioactivity while minimizing toxicity. The compound 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}acetamide exemplifies this approach, showcasing how structural modifications can lead to promising therapeutic agents.

One area where this compound shows particular promise is in the treatment of neurological disorders. Studies have indicated that triazole derivatives can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits for conditions such as epilepsy and Alzheimer's disease. The acetamide moiety further enhances its potential by facilitating interactions with amide-based receptors prevalent in neurological pathways.

Another exciting application lies in oncology research. The ability of triazole-containing compounds to inhibit key enzymes involved in cancer cell proliferation has been well-documented. By targeting these enzymes directly, such compounds can disrupt cancer cell growth while minimizing harm to healthy cells. The structural features of 2-{1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-y}acetamide make it an attractive candidate for developing novel anticancer agents.

The synthesis and characterization of this compound have also contributed to our understanding of molecular interactions at a fundamental level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its three-dimensional structure and understanding how it interacts with biological targets. These insights are crucial for designing molecules with enhanced efficacy and reduced side effects.

In conclusion,2-{1-(dimethylamino)propyl}-5-methoxybenzimidazole represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology,neurological disorders,and anti-inflammatory treatments . Its complex structure,unique functional groups,and favorable pharmacokinetic properties make it an attractive candidate for further research . As our understanding of biological pathways continues to grow,compounds like this one will play an increasingly important role in developing novel therapeutic agents .